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Compound of Interest

Compound Name: Acifluorfen-methyl

Cat. No.: B165782

Essential Safety and Handling Guide for
Acifluorfen-Methyl

This guide provides immediate and essential safety protocols for laboratory professionals
handling Acifluorfen-methyl. It outlines critical personal protective equipment (PPE),
operational procedures, and disposal plans to ensure the safe management of this chemical in
a research environment.

Acifluorfen-methyl and its sodium salt are herbicides that require careful handling due to their
potential health hazards. Acifluorfen is classified as a probable human carcinogen by the U.S.
Environmental Protection Agency (EPA) and can cause serious eye irritation and skin irritation.
[1][2] Adherence to the following guidelines is crucial for minimizing exposure and ensuring a
safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is fundamental to mitigating the risks associated with
Acifluorfen-methyl. The following table summarizes the recommended PPE for handling this
compound.
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PPE Category Item Specifications

Goggles should be worn to
protect against splashes. A
) Chemical Splash Goggles and face shield should be worn
Eye and Face Protection ] )
Face Shield over goggles when there is a
significant risk of splashing.[3]

[4]

Handle with gloves. The
specific material (e.g., nitrile,
neoprene) should be selected
Hand Protection Chemical-Resistant Gloves based on the solvent used and
the duration of contact. Always
wash the outside of gloves

before removing them.[5]

Wear a long-sleeved shirt, long
pants, and consider a
chemical-resistant apron,
especially when handling
concentrates. For extensive
Body Protection Protective Clothing handling, a chemical-resistant
suit may be necessary.
Contaminated clothing should
be removed immediately and
washed separately before

reuse.

If there is a risk of inhaling
vapors or mists, especially in
, _ NIOSH/MSHA Approved ,
Respiratory Protection ) poorly ventilated areas, a
Respirator
NIOSH/MSHA approved

respirator should be used.

Operational Plan for Safe Handling

Following a structured operational plan is essential for minimizing the risk of exposure to
Acifluorfen-methyl.
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1. Preparation and Engineering Controls:

o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.

o Work in a well-ventilated area. The use of a chemical fume hood is recommended.
o Before handling, read and understand the Safety Data Sheet (SDS).

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

2. Handling Procedures:
e Avoid contact with skin, eyes, and clothing.
e Avoid breathing vapors or mists.

e Wash hands thoroughly with soap and water after handling and before eating, drinking,
chewing gum, using tobacco, or using the toilet.

o Keep the container tightly closed when not in use.

3. Storage:

» Store in a cool, dry, and well-ventilated place in the original container.
e Store in a locked storage area to prevent unauthorized access.

e Do not store below freezing temperatures.

e Avoid cross-contamination with other pesticides or fertilizers.
Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

o Eye Contact: Immediately hold the eye open and rinse slowly and gently with water for 15-20
minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing
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the eye. Call a poison control center or doctor for treatment advice.

o Skin Contact: Take off contaminated clothing immediately. Rinse the skin immediately with
plenty of water for 15-20 minutes. Call a poison control center or doctor for treatment advice.

 Ingestion: Call a poison control center or doctor immediately for treatment advice. Have the
person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so by
a poison control center or doctor.

 Inhalation: Move the person to fresh air. If the person is not breathing, call for emergency
medical assistance.

» Spills: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite)
and place it in a sealed container for disposal. For large spills, evacuate the area and contact
your institution's Environmental Health and Safety (EHS) office.

Disposal Plan

Proper disposal of Acifluorfen-methyl waste is crucial to prevent environmental
contamination.

o Pesticide Wastes: Pesticide wastes are acutely hazardous. Improper disposal of excess
pesticide, spray mix, or rinsate is a violation of federal law.

» Disposal Guidance: If these wastes cannot be disposed of by use according to label
instructions, contact your State Pesticide or Environmental Control Agency, or the Hazardous
Waste representative at the nearest EPA Regional Office for guidance.

o Container Disposal: Nonrefillable containers should not be reused. Triple rinse the container
(or equivalent) promptly after emptying. Then offer for recycling or reconditioning, or
puncture and dispose of in a sanitary landfill, or by other procedures approved by state and
local authorities.

Below are diagrams illustrating the workflow for safe handling and emergency response
procedures for Acifluorfen-methyl.
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Caption: Workflow for the safe handling of Acifluorfen-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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